Cas no 84765-48-0 (1,3-Benzenediol, 5-hexadecyl-)

1,3-Benzenediol, 5-hexadecyl- structure
1,3-Benzenediol, 5-hexadecyl- structure
Product Name:1,3-Benzenediol, 5-hexadecyl-
CAS No:84765-48-0
MF:C22H38O2
MW:334.535927295685
CID:666335
PubChem ID:10782972
Update Time:2025-04-19

1,3-Benzenediol, 5-hexadecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-hexadecyl-
    • 5-hexadecylbenzene-1,3-diol
    • 84765-48-0
    • DTXSID70444871
    • Inchi: 1S/C22H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-21(23)19-22(24)18-20/h17-19,23-24H,2-16H2,1H3
    • InChI Key: FYXJKENJKALVIL-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C=1)CCCCCCCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 334.287180451g/mol
  • Monoisotopic Mass: 334.287180451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 40.5Ų
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